Cas no 33214-19-6 (2-pentyl-1H-imidazole)
2-pentyl-1H-imidazole structure
Product Name:2-pentyl-1H-imidazole
CAS No:33214-19-6
MF:C8H14N2
MW:138.210161685944
CID:1080037
PubChem ID:18695347
Update Time:2025-04-20
2-pentyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-pentyl-1H-imidazole
- SCHEMBL89096
- 33214-19-6
- DTXSID50595653
- AKOS006350517
- Pentylimidazol
- 1H-Imidazole, 2-pentyl-
-
- Inchi: 1S/C8H14N2/c1-2-3-4-5-8-9-6-7-10-8/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key: CHZUJMWAUOTJFG-UHFFFAOYSA-N
- SMILES: N1C=CN=C1CCCCC
Computed Properties
- Exact Mass: 138.115698455g/mol
- Monoisotopic Mass: 138.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 83.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 28.7Ų
2-pentyl-1H-imidazole Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
33214-19-6 (2-pentyl-1H-imidazole) Related Products
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